Cas no 2138561-96-1 (2-nitro-N-(3-phenylazetidin-3-yl)benzene-1-sulfonamide)

• Product Name: 2-nitro-N-(3-phenylazetidin-3-yl)benzene-1-sulfonamide
• CAS No: 2138561-96-1
• MF: C₁₅H₁₅N₃O₄S
• MW: 333.362302064896
• CID: 5834845
• PubChem ID: 165493964
• Update Time: 2025-05-24

2-nitro-N-(3-phenylazetidin-3-yl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2138561-96-1
• EN300-1169527
• 2-nitro-N-(3-phenylazetidin-3-yl)benzene-1-sulfonamide

• Inchi： 1S/C15H15N3O4S/c19-18(20)13-8-4-5-9-14(13)23(21,22)17-15(10-16-11-15)12-6-2-1-3-7-12/h1-9,16-17H,10-11H2
• InChI Key： JOXDNALCBHPKNY-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1[N+](=O)[O-])(NC1(C2C=CC=CC=2)CNC1)(=O)=O

Computed Properties

• Exact Mass: 333.07832714g/mol
• Monoisotopic Mass: 333.07832714g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 530
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 112Ų

Additional information on 2-nitro-N-(3-phenylazetidin-3-yl)benzene-1-sulfonamide

Introduction to 2-nitro-N-(3-phenylazetidin-3-yl)benzene-1-sulfonamide (CAS No. 2138561-96-1)

2-nitro-N-(3-phenylazetidin-3-yl)benzene-1-sulfonamide, identified by the Chemical Abstracts Service Number (CAS No.) 2138561-96-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of nitroaromatic sulfonamides, which are well-known for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the combination of a nitro group, a phenylazetidinyl moiety, and a benzene-1-sulfonamide group, contribute to its unique chemical properties and biological interactions.

The synthesis of 2-nitro-N-(3-phenylazetidin-3-yl)benzene-1-sulfonamide involves a multi-step process that requires precise control over reaction conditions and reagent selection. The introduction of the nitro group into the benzene ring enhances the electrophilicity of the aromatic system, making it more susceptible to nucleophilic substitution reactions. The phenylazetidinyl group, on the other hand, provides a cyclic amine structure that can engage in hydrogen bonding and other non-covalent interactions with biological targets. The sulfonamide moiety further modulates the compound's solubility and bioavailability, making it an attractive candidate for drug development.

In recent years, there has been growing interest in exploring the pharmacological potential of nitroaromatic sulfonamides due to their ability to modulate various biological pathways. Research has shown that compounds containing these structural motifs can exhibit antimicrobial, anti-inflammatory, and anticancer properties. Specifically, the nitro group in 2-nitro-N-(3-phenylazetidin-3-yl)benzene-1-sulfonamide can be reduced to an amine under certain conditions, leading to the formation of pharmacologically active derivatives. This redox chemistry has been exploited in the development of prodrugs that release active species in vivo, thereby enhancing therapeutic efficacy.

The benzene-1-sulfonamide group in this compound plays a crucial role in its interaction with biological targets. Sulfonamides are known to bind effectively to enzymes and receptors due to their ability to form stable hydrogen bonds and salt bridges. In particular, sulfonamides have been widely used in antibiotics and anti-diabetic drugs, highlighting their importance as pharmacophores. The presence of both a nitro group and a sulfonamide group in 2-nitro-N-(3-phenylazetidin-3-yl)benzene-1-sulfonamide suggests that it may exhibit dual-mode binding interactions, which could be exploited for developing drugs with enhanced potency and selectivity.

Recent studies have also explored the use of computational methods to predict the binding affinity and pharmacokinetic properties of nitroaromatic sulfonamides. Molecular docking simulations have been employed to identify potential binding pockets on target proteins and to optimize the structure of 2-nitro-N-(3-phenylazetidin-3-yl)benzene-1-sulfonamide for improved drug-like characteristics. These computational approaches have complemented experimental efforts by providing insights into the molecular interactions that govern the biological activity of this compound.

One particularly promising area of research is the use of 2-nitro-N-(3-phenylazetidin-3-yl)benzene-1-sulfonamide as a lead compound for drug discovery against cancer. Preliminary studies have demonstrated that derivatives of this compound can inhibit the growth of various cancer cell lines by targeting key signaling pathways involved in tumor progression. The ability of these derivatives to induce apoptosis and suppress proliferation makes them attractive candidates for further development as anticancer agents. Additionally, the redox-active nature of the nitro group suggests that these compounds may be capable of selectively targeting hypoxic regions within tumors, which are often resistant to conventional therapies.

The potential applications of 2-nitro-N-(3-phenylazetidin-3-yl)benzene-1-sulfonamide extend beyond oncology. Researchers have also investigated its use in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Sulfonamides are known to modulate inflammatory responses by inhibiting key enzymes such as COX and LOX. The structural features of this compound may allow it to selectively inhibit these enzymes while minimizing side effects associated with non-selective inhibitors. Further preclinical studies are needed to validate these findings and explore new therapeutic avenues.

In conclusion, 2-nitro-N-(3-phenylazetidin-3-yl)benzene-1-sulfonamide (CAS No. 2138561-96-1) is a structurally complex organic compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it an attractive candidate for developing drugs with diverse therapeutic applications. Ongoing research is focused on elucidating its mechanism of action, optimizing its pharmacological properties, and exploring new drug development opportunities. As our understanding of molecular interactions continues to advance, compounds like 2-nitro-N-(3 phenyl azetidin 3 yl benzene 1 sulfon amide) are expected to play an increasingly important role in addressing unmet medical needs.